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Compound of Interest

Compound Name: Alisol B 23-acetate

Cat. No.: B600197

This technical guide provides a comprehensive overview of the chemical properties, biological
activities, and mechanisms of action of Alisol B 23-acetate, a natural triterpenoid of significant
interest to the scientific community. This document is intended for researchers, scientists, and
drug development professionals.

Chemical and Physical Properties

Alisol B 23-acetate is a protostane-type triterpenoid isolated from the rhizome of Alisma
orientale. Its fundamental chemical and physical properties are summarized below.

Property Value Source
Molecular Formula C32H5005 [1112113114]
Molecular Weight 514.7 g/mol [1] 514.74 g/mol
CAS Number 26575-95-1

23-Acetylalismol B, 23-O-
Synonyms Acetylalisol B, Alisol B

monoacetate

Biological Activities and Therapeutic Potential

Alisol B 23-acetate exhibits a wide range of pharmacological activities, making it a promising
candidate for further investigation in drug development.
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Key Biological Activities:

» Anticancer Activity: It has demonstrated efficacy against various cancer cell lines, including
ovarian, colon, lung, and gastric cancer. Its mechanisms include inducing apoptosis,
promoting the generation of reactive oxygen species (ROS), and downregulating key
proteins involved in cell cycle progression and metastasis such as CDK4/6 and MMP-2/9.

» Anti-inflammatory and Hepatoprotective Effects: Alisol B 23-acetate possesses anti-
inflammatory and liver-protective properties.

o Metabolic Regulation: It has been shown to alleviate high-fat diet-induced insulin resistance
by activating the SIRT1/FOXO1 axis and the PI3K/AKT pathway.

 Antiviral Activity: Research indicates that Alisol B 23-acetate can inhibit the entry of
coronaviruses, including SARS-CoV-2, and suppress pro-inflammatory T-cell responses.

o Nephrotoxicity: At certain concentrations, Alisol B 23-acetate can induce autophagy-
mediated apoptosis and nephrotoxicity in human renal proximal tubular cells.

Signaling Pathways and Mechanisms of Action

Alisol B 23-acetate modulates several key signaling pathways to exert its biological effects.
PI3K/Akt/mTOR Pathway:

Alisol B 23-acetate has been shown to inhibit the PISK/Akt/mTOR signaling pathway. This
inhibition is a key mechanism in its ability to induce autophagy-mediated apoptosis in certain
cell types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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